![molecular formula C18H18F3N3O2 B2998996 1-(4-(3-Methoxyazetidin-1-yl)phenyl)-3-(2-(trifluoromethyl)phenyl)urea CAS No. 2034423-43-1](/img/structure/B2998996.png)
1-(4-(3-Methoxyazetidin-1-yl)phenyl)-3-(2-(trifluoromethyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(3-Methoxyazetidin-1-yl)phenyl)-3-(2-(trifluoromethyl)phenyl)urea, also known as AZD-4547, is a small molecule inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinase. It was developed by AstraZeneca and is currently in clinical trials for the treatment of various types of cancer.
Scientific Research Applications
Synthesis and Characterization
Novel Synthesis Approaches : Research has demonstrated innovative synthesis methods for urea and thiourea derivatives, highlighting their potential in drug discovery and development. For instance, the synthesis of deuterium-labeled urea derivatives for use as internal standards in pharmacokinetic studies showcases advances in analytical chemistry techniques for drug analysis (Liang et al., 2020).
Structural Analysis and Modification : Studies have explored the modification of phenyl urea and thiourea structures to improve their biological activities. This includes the development of urea derivatives bearing 1,2,4-triazoles as molecular hybrid scaffolds, indicating a strategic approach to designing more effective therapeutic agents (Choudhary et al., 2023).
Biological Activities and Applications
Anti-bacterial and Antiproliferative Properties : Compounds related to "1-(4-(3-Methoxyazetidin-1-yl)phenyl)-3-(2-(trifluoromethyl)phenyl)urea" have been investigated for their anti-bacterial and antiproliferative effects. For example, novel urea and bis-urea primaquine derivatives have shown significant activity against cancer cell lines, highlighting their potential in anticancer therapy (Perković et al., 2016).
Enzyme Inhibition : Certain urea derivatives have been identified as potent inhibitors of enzymes such as Rho-associated protein kinases (ROCK1 and 2), which play critical roles in various physiological processes, including cancer progression and metastasis (Pireddu et al., 2012).
Metabolic Studies : Research on the metabolism of specific urea derivatives, such as TPPU, a soluble epoxide hydrolase inhibitor, contributes to understanding their pharmacokinetics, which is essential for assessing their safety and efficacy in therapeutic applications (Wan et al., 2019).
properties
IUPAC Name |
1-[4-(3-methoxyazetidin-1-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3N3O2/c1-26-14-10-24(11-14)13-8-6-12(7-9-13)22-17(25)23-16-5-3-2-4-15(16)18(19,20)21/h2-9,14H,10-11H2,1H3,(H2,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQUBAYPJLPOOCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CN(C1)C2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.